Cas no 1934681-58-9 (4,5-Dibromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4,5-Dibromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 1934681-58-9
• MF: C₅H₃Br₂F₃N₂
• MW: 307.8939
• CID: 4740445
• Update Time: 2020-08-27

4,5-Dibromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

• Inchi： 1S/C5H3Br2F3N2/c1-12-4(7)2(6)3(11-12)5(8,9)10/h1H3
• InChI Key： AVQZLXDPGOYCHP-UHFFFAOYSA-N
• SMILES： BrC1=C(N(C([H])([H])[H])N=C1C(F)(F)F)Br

Computed Properties

• Exact Mass: 307.85946 g/mol
• Monoisotopic Mass: 305.86151 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• Molecular Weight: 307.89
• XLogP3: 2.9